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Compound of Interest

Compound Name: Ethanediamide, N,N'-dipropyl-
CAS No.: 14040-77-8
Cat. No.: B1295042
Get Quote
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Executive Summary This technical guide provides a comprehensive analysis of N,N'-
dipropyloxamide, a symmetrical diamide utilized as a ligand in coordination chemistry and a
structural motif in crystal engineering. Beyond its nomenclature, this document details the
atom-efficient synthesis via aminolysis, provides self-validating characterization protocols
(NMR, IR), and explores its utility in supramolecular assembly relevant to drug delivery
systems.

Part 1: Nomenclature and Structural Identity
The IUPAC Designation

The preferred IUPAC name (PIN) for the molecule is

-dipropyloxamide.

e Parent Structure: The core is oxamide (

), which is the retained IUPAC name for ethanediamide.

o Substituents: Two propyl groups (
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) attached to the nitrogen atoms.[1]

e Locants: The prefix

indicates symmetry, denoting that one propyl group is attached to each of the two nitrogen
atoms of the diamide core.

Systematic Alternative:

-dipropylethanediamide.[1]

Structural Significance in Drug Development

In medicinal chemistry, the oxamide moiety functions as a bioisostere for peptide bonds but
with restricted conformational flexibility. This rigidity, combined with the ability to donate and
accept hydrogen bonds, makes

-dipropyloxamide a valuable scaffold for:

» Ligand Design: Chelation of transition metals (Cu, Ni) for metallodrug synthesis.

o Crystal Engineering: Formation of robust hydrogen-bonded networks (ribbons/sheets) used
to stabilize pharmaceutical co-crystals.[1]

Part 2: Synthetic Pathway & Mechanism

The most efficient synthesis involves the aminolysis of diethyl oxalate with n-propylamine.[1]
This nucleophilic acyl substitution is preferred over acid chloride routes due to milder conditions
and higher atom economy (ethanol is the only byproduct).

Reaction Mechanism

The reaction proceeds via a tetrahedral intermediate.[1] The amine nucleophile attacks the
electrophilic carbonyl carbon of the ester, followed by the elimination of ethoxide (which
protonates to ethanol).

Diethyl Oxalate Nucleophilic Attack _ | Tetrahedral Proton Transfer Elimination of C-O Bond Cleavage _ BNINEC GO e
+ 2 eq. Propylamine " Intermediate Ethanol (x2) o (Precipitate)
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Figure 1: Mechanistic flow of the aminolysis reaction converting diethyl oxalate to N,N'-
dipropyloxamide.

Part 3: Experimental Protocol (Self-Validating
System)

Obijective: Synthesize high-purity
-dipropyloxamide (Target Yield: >70%).

Materials

 Diethyl oxalate (10.0 mmol, 1.46 g)[2]
e n-Propylamine (21.0 mmol, 1.24 g) [Slight excess to drive equilibrium][2]
» Ethanol (Absolute, 20 mL)

¢ n-Hexane (for washing)[1][3]

Workflow

The following protocol includes critical "Stop/Go" checkpoints to ensure quality control during
the process.
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Figure 2: Step-by-step synthesis workflow with purification and quality control stages.[1]
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Step-by-Step Procedure

o Preparation: In a round-bottom flask, dissolve 1.24 g of n-propylamine in 5 mL of absolute
ethanol.

o Addition: Slowly add 1.46 g of diethyl oxalate diluted in 5 mL ethanol. Observation: The
reaction is exothermic; mild heat generation confirms initiation.[1]

o Reflux: Heat the mixture to reflux for 3 hours.

o QC Checkpoint: Reaction completion is indicated by the disappearance of the diethyl
oxalate spot on TLC (Eluent: Dichloromethane/Ethyl Acetate 2:1).

« Isolation: Cool the mixture to room temperature. The product will precipitate as a white solid.

[1]

« Purification: Filter the solid using a Gooch funnel. Wash the cake with cold n-hexane to
remove unreacted amine.[1]

» Recrystallization: Dissolve the crude solid in hot methanol and allow slow evaporation to
yield needle-shaped crystals.

Part 4: Structural Characterization

To validate the identity of the synthesized compound, compare experimental data against the
following standard values.

Quantitative Data Table
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Parameter Specification Diagnostic Value

Colorless needles indicate

Appearance White crystalline solid ] )
high purity.[1]
) ) Sharp range (<1°C) confirms
Melting Point 161.8 -162.5°C ) )
absence of starting material.[1]
- ) Insoluble in water/hexane
Solubility Soluble in hot MeOH/EtOH B ) )
(facilitates isolation).[1]
Lower yields suggest
Yield ~71% Y 9

incomplete precipitation.[1]

Spectroscopic Validation

Nuclear Magnetic Resonance (

-NMR) Solvent:

, 600 MHz
Shift (
Multiplicity Integration Assignment Interpretation
ppm)
Amide protons
7.50 Broad Singlet 2H -NH (exchangeable).
[1]
Methylene
3.27 Quartet 4H adjacent to
Nitrogen.[1]
Central
1.58 Sextet/Quartet 4H methylene of
propyl chain.[1]
) Terminal methyl
0.95 Triplet 6H

groups.[1]
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Infrared Spectroscopy (FT-IR)
e 3300

: N-H stretching (Strong, sharp = H-bonded network).[1]

e 1649

: C=0 stretching (Amide | band).[1]

e 1529

: N-H bending (Amide Il band).[1]

Part 5: Applications in Drug Development
Supramolecular Synthons

-dipropyloxamide is a "self-complementary" tecton.[1] It contains two hydrogen bond donors
(NH) and two acceptors (CO) arranged in a specific geometry.[1]

e Mechanism: In the solid state, these molecules self-assemble into 1D ribbons or 2D sheets
via intermolecular

hydrogen bonds.[1]

« Utility: This persistent packing motif is used to co-crystallize active pharmaceutical
ingredients (APIs) to improve their solubility or stability without altering the covalent structure
of the drug.

Coordination Chemistry

The oxamide core acts as a bidentate or bridging ligand.[1]
o Metallodrugs: Reaction with

or

salts yields planar complexes.[1] These complexes are currently being investigated for DNA
intercalation and antitumor activity, leveraging the planar geometry to slip between DNA base
pairs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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